Cas no 2027496-49-5 (6-azaspiro[3.4]octan-2-ol;hydrochloride)

• Product Name: 6-azaspiro[3.4]octan-2-ol;hydrochloride
• CAS No: 2027496-49-5
• MF: C₇H₁₄ClNO
• MW: 163.65
• MDL: MFCD31926689
• CID: 5096538
• PubChem ID: 122622398
• Update Time: 2026-03-02

6-azaspiro[3.4]octan-2-ol;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-azaspiro[3.4]octan-2-ol;hydrochloride
• MFCD31926689
• 6-azaspiro[3.4]octan-2-olhydrochloride
• EN300-7433982
• SY270450
• CGD49649
• EN300-7461310
• P19915
• SCHEMBL18151443
• 2027496-49-5
• (2r,4s)-6-azaspiro[3.4]octan-2-ol hydrochloride
• AT11710
• CS-0436345
• RAC-(2R,4S)-6-AZASPIRO[3.4]OCTAN-2-OL HCL
• Rel-(2r,4s)-6-azaspiro[3.4]octan-2-ol hydrochloride
• BS-43333
• 6-Azaspiro[3.4]octan-2-ol HCl
• 2378503-59-2
• 6-azaspiro[3.4]octan-2-ol hydrochloride
• (2r,4s)-6-azaspiro[3.4]octan-2-olhydrochloride

• MDL： MFCD31926689
• Inchi： 1S/C7H13NO.ClH/c9-6-3-7(4-6)1-2-8-5-7;/h6,8-9H,1-5H2;1H
• InChI Key： OFFWREIBAXVZLD-UHFFFAOYSA-N
• SMILES： C1CC2(CN1)CC(C2)O.Cl

Computed Properties

• Exact Mass: 163.0763918g/mol
• Monoisotopic Mass: 163.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 118
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

Additional information on 6-azaspiro[3.4]octan-2-ol;hydrochloride

6-Azaspiro[3.4]octan-2-ol Hydrochloride: A Comprehensive Overview

The compound with CAS No. 2027496-49-5, commonly referred to as 6-azaspiro[3.4]octan-2-ol hydrochloride, is a structurally unique organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the spirocyclic class of molecules, characterized by the presence of two rings joined by a single atom, in this case, nitrogen. The spiro structure is particularly interesting due to its potential applications in drug design and materials science.

Recent studies have highlighted the importance of spirocyclic compounds in medicinal chemistry, particularly for their ability to modulate biological targets with high specificity. The 6-azaspiro[3.4]octan-2-ol hydrochloride structure has been explored for its potential as a building block in the synthesis of bioactive molecules. Researchers have demonstrated that the spiro nitrogen atom can act as a site for functionalization, enabling the creation of diverse pharmacophores with enhanced bioavailability and efficacy.

One of the most notable advancements in the study of 6-azaspiro[3.4]octan-2-ol hydrochloride involves its application in the development of peptide mimetics. By leveraging the rigid spiro structure, scientists have been able to design molecules that mimic the secondary structures of peptides, such as alpha-helices and beta-sheets. These mimetics have shown promise in inhibiting key enzymes involved in diseases such as cancer and neurodegenerative disorders.

The synthesis of 6-azaspiro[3.4]octan-2-ol hydrochloride has also been optimized in recent years, with researchers employing various strategies to enhance yield and purity. One such method involves a tandem cyclization approach, where the spiro ring is formed through a sequence of intramolecular reactions under mild conditions. This approach not only simplifies the synthesis process but also reduces the environmental footprint compared to traditional multi-step syntheses.

In terms of physical properties, 6-azaspiro[3.4]octan-2-ol hydrochloride exhibits a melting point of approximately 180°C and is soluble in common organic solvents such as dichloromethane and ethanol. Its hydrochloride salt form ensures good solubility in aqueous media, making it suitable for pharmaceutical applications where bioavailability is critical.

Recent computational studies have further elucidated the electronic properties of 6-azaspiro[3.4]octan-2-ol hydrochloride, revealing its potential as a ligand in metalloenzyme models. The nitrogen atom at the spiro junction can coordinate with metal ions, enabling the compound to act as a chelating agent in catalytic systems. This property has opened new avenues for its use in asymmetric catalysis and green chemistry.

The pharmacokinetic profile of 6-azaspiro[3.4]octan-2-ol hydrochloride has also been investigated, with studies indicating moderate absorption rates following oral administration. Its half-life is estimated to be around 8 hours, suggesting that it could be suitable for once-daily dosing regimens if developed into a therapeutic agent.

In conclusion, 6-Azaspiro[3.4]octan-2-Ol Hydrochloride (CAS No: 2027496-49) represents a versatile compound with significant potential across multiple disciplines within chemistry and pharmacology. Its unique spiro structure, combined with recent advancements in synthesis and application studies, positions it as a valuable tool for future research and development efforts.